Cas no 1891-42-5 (4-Cyclopentene-1,3-dione, 4,5-dihydroxy-2,2-bis(3-methyl-2-butenyl)-)

• Product Name: 4-Cyclopentene-1,3-dione, 4,5-dihydroxy-2,2-bis(3-methyl-2-butenyl)-
• CAS No: 1891-42-5
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• MDL: MFCD16652587
• CID: 1380657
• PubChem ID: 329747211
• Update Time: 2025-04-20

4-Cyclopentene-1,3-dione, 4,5-dihydroxy-2,2-bis(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopentene-1,3-dione, 4,5-dihydroxy-2,2-bis(3-methyl-2-butenyl)-
• 4,5-dihydroxy-2,2-bis(3-methylbut-2-enyl)cyclopent-4-ene-1,3-dione
• HULUPINIC ACID
• 4,5-Dihydroxy-2,2-bis(3-methyl-2-butenyl)- 4-cyclopentene-1,3-dione
• ACon0_000338
• CS-0158839
• 1891-42-5
• HY-N9140
• MEGxp0_000102
• AKOS040761845
• CHEBI:174469
• Hulupinic acid, primary pharmaceutical reference standard
• 4-Cyclopentene-1,3-dione, 4,5-dihydroxy-2,2-bis(3-methyl-2-buten-1-yl)-
• CHEMBL454528
• DTXSID40487235
• 2,2-Bis(3-methylbut-2-enyl)-4,5-bis(oxidanyl)cyclopent-4-ene-1,3-dione
• FS-7445
• UNII-D9VEA3Z9GW
• D9VEA3Z9GW
• 4,5-DIHYDROXY-2,2-BIS(3-METHYLBUT-2-EN-1-YL)CYCLOPENT-4-ENE-1,3-DIONE
• 4,5-Dihydroxy-2,2-bis(3-methyl-2-buten-1-yl)-4-cyclopentene-1,3-dione
• DA-54134
• DTXCID40438045
• Hulupinate

• MDL： MFCD16652587
• Inchi： 1S/C15H20O4/c1-9(2)5-7-15(8-6-10(3)4)13(18)11(16)12(17)14(15)19/h5-6,16-17H,7-8H2,1-4H3
• InChI Key： KKNXLCGOZLVUHL-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C(C1(C/C=C(\C)/C)C/C=C(\C)/C)=O)O)O

Computed Properties

• Exact Mass: 264.13615911g/mol
• Monoisotopic Mass: 264.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Powder

4-Cyclopentene-1,3-dione, 4,5-dihydroxy-2,2-bis(3-methyl-2-butenyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous acids Vinylogous acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous acids